Cas no 83602-37-3 (Ethyl (R)-Nipecotate L-Tartrate)

• Product Name: Ethyl (R)-Nipecotate L-Tartrate
• CAS No: 83602-37-3
• MF: C₁₂H₂₁NO₈
• MW: 307.29704451561
• CID: 668807
• Update Time: 2025-06-08

Ethyl (R)-Nipecotate L-Tartrate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, ethyl ester, (3R)-,(2R,3R)-2,3-dihydroxybutanedioate (1:1)
• Ethyl (R)-Nipecotate L-Tartrate
• ETHYL (R)-NIPECOTATE L-TARTARATE
• (R)-Ethyl piperidine-3-carboxylate (2R,3R)-2,3-dihydroxysuccinate
• Ethyl (R)-nipecotate-L-tartrate
• ethyl ((r)-nipecotate l-tartrate
• (2R,3R)-2,3-dihydroxybutanedioic acid; ethyl (3R)-piperidine-3-carboxylate
• (R)-3-Piperidinecarboxylic Acid Ethyl Ester L-Tartrate
• (R)-ETHYL PIPERIDINE-3-CARBOXYLATE L-TA
• ethyl (R)-piperidine-3-carboxylate (2R,3R)-2,3-dihydroxysuccinate
• C8H15NO2.C4H6O6
• PubChem58

• Inchi： 1S/C8H15NO2.C4H6O6/c1-2-11-8(10)7-4-3-5-9-6-7;5-1(3(7)8)2(6)4(9)10/h7,9H,2-6H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t7-;1-,2-/m11/s1
• InChI Key： HHPGQKZOPPDLNH-NWAAXCJESA-N
• SMILES： O(CC)C([C@H]1CNCCC1)=O.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 270
• Topological Polar Surface Area: 153

Additional information on Ethyl (R)-Nipecotate L-Tartrate

Ethyl (R)-Nipecotate L-Tartrate (CAS No. 83602-37-3): A Comprehensive Overview

Ethyl (R)-Nipecotate L-Tartrate (CAS No. 83602-37-3) is a chiral compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a salt form of (R)-nipecotic acid and L-tartaric acid, which are both well-known for their unique properties and potential applications in drug development. The chiral nature of this compound makes it particularly valuable in the synthesis of enantiomerically pure pharmaceuticals, where the stereochemistry of the molecule can significantly influence its biological activity and therapeutic efficacy.

The chemical structure of Ethyl (R)-Nipecotate L-Tartrate consists of a nipecotic acid moiety, which is a cyclic amine derivative, and an L-tartaric acid moiety, which is a dicarboxylic acid. The combination of these two components results in a compound with distinct physical and chemical properties, including high solubility in water and organic solvents, making it suitable for various pharmaceutical formulations.

In recent years, the use of chiral auxiliaries and intermediates has become increasingly important in the development of new drugs. Ethyl (R)-Nipecotate L-Tartrate serves as an excellent example of such a chiral auxiliary, facilitating the synthesis of enantiomerically pure compounds through asymmetric synthesis techniques. This is particularly crucial in the pharmaceutical industry, where the enantiomeric purity of a drug can significantly impact its safety and efficacy.

One of the key applications of Ethyl (R)-Nipecotate L-Tartrate is in the synthesis of (R)-nipecotic acid, which is a precursor to various central nervous system (CNS) drugs. These drugs are used to treat conditions such as anxiety, depression, and neurodegenerative disorders. The ability to produce enantiomerically pure forms of these drugs ensures that they have optimal therapeutic effects with minimal side effects.

Recent studies have also explored the potential of Ethyl (R)-Nipecotate L-Tartrate in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The use of chiral auxiliaries like Ethyl (R)-Nipecotate L-Tartrate can help in designing prodrugs with improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability.

The synthesis of Ethyl (R)-Nipecotate L-Tartrate typically involves several steps, including the preparation of (R)-nipecotic acid from appropriate starting materials and its subsequent reaction with L-tartaric acid to form the desired salt. Various methods have been reported for the preparation of (R)-nipecotic acid, including enzymatic resolution, asymmetric hydrogenation, and chiral chromatography. Each method has its advantages and limitations, and the choice of method depends on factors such as cost, yield, and scalability.

The physical properties of Ethyl (R)-Nipecotate L-Tartrate, such as its melting point, solubility, and stability, are crucial for its use in pharmaceutical formulations. These properties can be influenced by factors such as temperature, pH, and solvent choice. For example, the compound exhibits good solubility in water and polar organic solvents like methanol and ethanol, making it suitable for use in aqueous solutions and oral formulations.

In terms of safety and regulatory considerations, Ethyl (R)-Nipecotate L-Tartrate is generally considered safe for use in pharmaceutical applications when handled according to standard laboratory practices. However, it is important to follow proper handling procedures to avoid exposure to skin or inhalation. Additionally, regulatory agencies such as the FDA and EMA have specific guidelines for the use of chiral compounds in drug development, which must be adhered to during clinical trials and commercial production.

The future outlook for Ethyl (R)-Nipecotate L-Tartrate is promising. Ongoing research continues to explore new applications for this compound in drug discovery and development. For instance, recent studies have investigated its potential use in combination therapies for complex diseases such as cancer and Alzheimer's disease. The ability to produce enantiomerically pure forms of drugs using chiral auxiliaries like Ethyl (R)-Nipecotate L-Tartrate could lead to more effective treatments with fewer side effects.

In conclusion, Ethyl (R)-Nipecotate L-Tartrate (CAS No. 83602-37-3) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique properties make it an invaluable tool for synthesizing enantiomerically pure drugs with improved therapeutic profiles. As research in this field continues to advance, the importance of compounds like Ethyl (R)-Nipecotate L-Tartrate will only grow.